![molecular formula C13H12N2O5 B5675139 N-(4-methoxybenzyl)-5-nitro-2-furamide](/img/structure/B5675139.png)
N-(4-methoxybenzyl)-5-nitro-2-furamide
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Overview
Description
N-(4-methoxybenzyl)-5-nitro-2-furamide is a compound that belongs to the class of nitrofuramides. It is characterized by the presence of a nitro group and a furamide moiety, often involved in various chemical reactions due to their reactive nature.
Synthesis Analysis
The synthesis of compounds similar to N-(4-methoxybenzyl)-5-nitro-2-furamide often involves reactions of nitrogen heterocycles with certain benzyl chlorides in the presence of solvents like dimethyl-formamide and reagents such as potassium carbonate (Harutyunyan, 2016).
Molecular Structure Analysis
The molecular structure of related compounds, such as 5-(5-nitro furan-2-ylmethylen), 3-N-(2-methoxy phenyl), 2-N′-(2-methoxyphenyl) imino thiazolidin-4-one, has been studied using techniques like X-ray powder diffraction and DFT studies. These structures are often triclinic with specific space groups and cell dimensions, revealing intricate molecular arrangements (Rahmani et al., 2017).
Chemical Reactions and Properties
Photolysis studies on similar nitrofuramides have shown the displacement of the nitro group by solvent molecules, indicating the reactive nature of the nitro group in these compounds (Powers, 1971).
properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-5-nitrofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O5/c1-19-10-4-2-9(3-5-10)8-14-13(16)11-6-7-12(20-11)15(17)18/h2-7H,8H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZCSGUXZTYSOQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=CC=C(O2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-methoxyphenyl)methyl]-5-nitrofuran-2-carboxamide |
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